Cas no 1806562-69-5 (3-(3-Chloropropanoyl)-4-hydroxymandelic acid)
3-(3-Chloropropanoyl)-4-hydroxymandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(3-Chloropropanoyl)-4-hydroxymandelic acid
-
- Inchi: 1S/C11H11ClO5/c12-4-3-9(14)7-5-6(1-2-8(7)13)10(15)11(16)17/h1-2,5,10,13,15H,3-4H2,(H,16,17)
- InChI Key: GBNYJBLIFGSUCQ-UHFFFAOYSA-N
- SMILES: ClCCC(C1=C(C=CC(C(C(=O)O)O)=C1)O)=O
Computed Properties
- Exact Mass: 258.0295011 g/mol
- Monoisotopic Mass: 258.0295011 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 294
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 94.8
- Molecular Weight: 258.65
3-(3-Chloropropanoyl)-4-hydroxymandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015027587-250mg |
3-(3-Chloropropanoyl)-4-hydroxymandelic acid |
1806562-69-5 | 97% | 250mg |
475.20 USD | 2021-06-17 | |
| Alichem | A015027587-500mg |
3-(3-Chloropropanoyl)-4-hydroxymandelic acid |
1806562-69-5 | 97% | 500mg |
806.85 USD | 2021-06-17 | |
| Alichem | A015027587-1g |
3-(3-Chloropropanoyl)-4-hydroxymandelic acid |
1806562-69-5 | 97% | 1g |
1,504.90 USD | 2021-06-17 |
3-(3-Chloropropanoyl)-4-hydroxymandelic acid Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 3-(3-Chloropropanoyl)-4-hydroxymandelic acid
Introduction to 3-(3-Chloropropanoyl)-4-hydroxymandelic Acid (CAS No. 1806562-69-5)
3-(3-Chloropropanoyl)-4-hydroxymandelic acid, a compound with the chemical identifier CAS No. 1806562-69-5, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a 3-chloropropanoyl group and a 4-hydroxymandelic acid moiety makes it a versatile intermediate for synthesizing various pharmacologically active agents.
The structural framework of 3-(3-Chloropropanoyl)-4-hydroxymandelic acid includes a carboxylic acid functional group, a hydroxyl group, and a chlorinated aliphatic side chain. These features contribute to its reactivity and make it a valuable building block in organic synthesis. The compound's ability to undergo various chemical transformations, such as esterification, amidation, and condensation reactions, enhances its utility in the synthesis of complex molecules.
In recent years, there has been growing interest in exploring the pharmacological potential of 3-(3-Chloropropanoyl)-4-hydroxymandelic acid. Research has indicated that this compound may have applications in the development of novel therapeutic agents targeting various diseases. For instance, studies have suggested that derivatives of this compound could exhibit anti-inflammatory, analgesic, and even anticancer properties. These findings are particularly exciting given the increasing demand for innovative treatments for chronic and degenerative diseases.
The synthesis of 3-(3-Chloropropanoyl)-4-hydroxymandelic acid involves multi-step organic reactions that require precise control over reaction conditions. The process typically begins with the chlorination of propanoic acid derivatives followed by condensation with mandelic acid derivatives. Advanced synthetic techniques, such as catalytic hydrogenation and protective group chemistry, are often employed to ensure high yields and purity. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for further research.
One of the most compelling aspects of 3-(3-Chloropropanoyl)-4-hydroxymandelic acid is its potential role in drug discovery. Researchers are increasingly leveraging computational methods and high-throughput screening to identify novel compounds with therapeutic benefits. By integrating virtual screening with experimental validation, scientists can accelerate the discovery process and identify promising candidates for further development. The structural diversity offered by this compound makes it an attractive scaffold for generating new drug candidates.
The pharmacological activity of 3-(3-Chloropropanoyl)-4-hydroxymandelic acid is influenced by its molecular interactions with biological targets. Understanding these interactions at the molecular level is essential for optimizing its therapeutic efficacy. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and molecular dynamics simulations are used to elucidate the structure-activity relationships (SAR) of this compound. These studies provide valuable insights into how modifications to the molecule can enhance its biological activity.
In addition to its pharmaceutical applications, 3-(3-Chloropropanoyl)-4-hydroxymandelic acid has potential uses in materials science and industrial chemistry. Its unique chemical properties make it suitable for developing novel polymers, coatings, and other specialty materials. Researchers are exploring ways to incorporate this compound into advanced materials that exhibit enhanced durability, biodegradability, or other desirable characteristics. Such innovations could have far-reaching implications across multiple industries.
The regulatory landscape surrounding the use of 3-(3-Chloropropanoyl)-4-hydroxymandelic acid is also an important consideration. Ensuring compliance with safety and environmental regulations is essential for responsible research and development. Manufacturers must adhere to strict guidelines regarding handling, storage, and disposal to minimize risks associated with chemical exposure. Collaborative efforts between academia, industry, and regulatory agencies are crucial for establishing best practices in this area.
Future research directions for 3-(3-Chloropropanoyl)-4-hydroxymandelic acid include exploring its role in personalized medicine and targeted therapies. Advances in genomics and proteomics have enabled researchers to identify specific genetic markers associated with various diseases. By tailoring therapeutic agents to individual patients based on their genetic profile, it may be possible to achieve more effective treatment outcomes. This personalized approach represents a significant shift from traditional "one-size-fits-all" treatment strategies.
The economic impact of developing new applications for 3-(3-Chloropropanoyl)-4-hydroxymandelic acid cannot be overstated. The pharmaceutical industry invests billions each year in research aimed at discovering new drugs that address unmet medical needs. Innovations driven by compounds like this one have the potential to generate substantial economic benefits by improving patient health outcomes and reducing healthcare costs. Furthermore, advancements in synthetic chemistry can lead to more cost-effective production methods, making these therapies more accessible worldwide.
In conclusion, 3-(3-Chloropropanoyl)-4-hydroxymandelic acid (CAS No. 1806562-69-5) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and industrial applications. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents while also serving as a foundation for developing advanced materials. As research continues to uncover new uses for this compound, it will undoubtedly play an increasingly important role in addressing global health challenges.
1806562-69-5 (3-(3-Chloropropanoyl)-4-hydroxymandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)